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Cat. No.: B10829415 Get Quote

Abstract
This document provides detailed methodologies for the assessment of MBX2329, a novel small

molecule inhibitor of influenza A virus entry. MBX2329 targets the viral hemagglutinin (HA)

protein, binding to the conserved stem region to prevent the low pH-induced conformational

changes necessary for membrane fusion.[1][2][3][4] The protocols herein describe the use of

Madin-Darby Canine Kidney (MDCK) cells for antiviral and cytotoxicity assays, and Human

Embryonic Kidney 293T (293T) cells for cytotoxicity and pseudotype virus production.[1] These

application notes are intended for researchers, scientists, and drug development professionals

engaged in the characterization of antiviral compounds.

Quantitative Data Summary
The following table summarizes the key in vitro pharmacological data for MBX2329.
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Parameter Cell Line / System Value Reference

Antiviral Activity (IC₅₀)

vs. Influenza

A/PR/8/34 (H1N1)
MDCK Cells

Dose-dependent

inhibition observed
[1]

vs. Oseltamivir-

resistant H1N1
MDCK Cells

Dose-dependent

inhibition observed
[1]

Mechanism of Action

Hemolysis Inhibition

(IC₅₀)

Chicken Red Blood

Cells
2.1 µM [2]

HA Binding

Competition
Recombinant H5 HA

52% ± 11% signal

reduction with MAb

C179

[1]

Cytotoxicity (CC₅₀)

General Cytotoxicity MDCK Cells >100 µM [1]

General Cytotoxicity 293T Cells >100 µM [1]

Signaling and Experimental Workflow Diagrams
The following diagrams illustrate the mechanism of action of MBX2329 and the workflows for

key experimental protocols.
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Influenza Virus Entry and Inhibition by MBX2329
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Caption: Mechanism of MBX2329 action on the influenza virus entry pathway.
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Workflow: Antiviral Activity Assay
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Caption: Experimental workflow for assessing the antiviral activity of MBX2329.
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Workflow: Hemolysis Inhibition Assay

Prepare 2% suspension of
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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